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Compound of Interest

Compound Name: lodohippurate sodium | 123

Cat. No.: B1260339

The proper handling and disposal of lodohippurate sodium I-123 are critical for ensuring
laboratory safety and regulatory compliance. As a radiopharmaceutical, it necessitates strict
adherence to protocols designed to minimize radiation exposure and prevent environmental
contamination. This guide provides detailed, step-by-step procedures for the safe disposal of
lodine-123 (1-123) waste, tailored for research and drug development professionals. All
procedures must be conducted in accordance with your institution's Radiation Safety Officer
(RSO) and all applicable local, state, and federal regulations.[1][2]

General Safety and Handling Precautions

Before beginning any procedure involving 1-123, it is imperative to follow the principle of ALARA
(As Low As Reasonably Achievable) to minimize radiation exposure.[3][4]

o Personal Protective Equipment (PPE): At a minimum, wear disposable gloves, a lab coat,
and safety glasses when handling radioactive materials.[3][4][5]

» Shielding: Use appropriate shielding, such as lead or leaded Plexiglas, to minimize exposure
while handling 1-123.[3][4] Shield waste containers as necessary to keep the dose rate in
accessible areas ALARA.[4]

o Designated Areas: Clearly mark all areas where radioactive materials are used.[3] Cover
workbenches with plastic-backed absorbent paper and change it regularly or if contaminated.

[3]14]
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o Contamination Monitoring: Regularly monitor yourself and the work area for contamination
during and after each use of radioactive material.[4] Perform and record lab surveys as
required by your institution.[3][4]

» Volatile Materials: Any work that may generate volatile, gaseous, or aerosolized 1-123 must
be performed in a properly operating fume hood equipped with a charcoal and/or HEPA filter.

[3]

Principle of Disposal: Decay-in-Storage (DIS)

The primary disposal method for short- and medium-lived radionuclides like 1-123 is "Decay-in-
Storage." This process involves storing the radioactive waste in a safe, shielded location until
the radioactivity decays to negligible levels, after which it can be disposed of as non-radioactive
waste. A common rule of thumb is to store the waste for a minimum of 10 half-lives.[6][7] For I-
123, with a half-life of 13.2 hours, this equates to a storage period of at least 132 hours (5.5
days).

lodine-123 Properties and Disposal Data

The following table summarizes the key characteristics of lodine-123 relevant to its safe
disposal.
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Property Value Implication for Disposal

Categorized as a medium half-
Half-Life 13.2 hours[4] life isotope.[6] Suitable for

Decay-in-Storage.

Requires lead shielding to
Radiation Type Gamma Emitter[4] minimize exposure from waste

containers.[3][4]

] Waste must be stored securely
o ] 10 Half-Lives (132 hours or 5.5 ] )
Minimum Decay Period for this duration before survey

days) :
and disposal.[6][7]

Waste must be segregated by
) Physical Form (Solid, Liquid, its physical form and
Waste Segregation ] ) o
Sharps) radionuclide. Do not mix with

other isotopes.[7]

Step-by-Step Disposal Protocol for lodohippurate
Sodium 1-123

This protocol outlines the standard operating procedure for the collection, storage, and final
disposal of 1-123 waste.

Step 1: Waste Segregation at the Point of Generation

Proper segregation is crucial to prevent the creation of "mixed waste" (combinations of
radioactive, chemical, and/or biological waste), which is more complex and costly to dispose of.

[3]14]

o Prepare Labeled Containers: Before starting work, prepare dedicated waste containers for I-
123. Containers must be clearly labeled with the radiation symbol, the isotope ("lodine-123"
or "I-123"), the date, and the estimated activity.[3]

e Segregate by Form:
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o Solid Waste: Gloves, absorbent paper, vials, and other contaminated solid materials
should be placed in a designated, shielded solid waste bin.

o Liquid Waste: Aqueous radioactive solutions should be collected in a clearly labeled,
shatter-resistant container. Do not pour measurable quantities of radioactive material
down the drain.[3]

o Sharps Waste: Contaminated needles, syringes, and other sharps must be placed in a
designated, shielded sharps container.[8]

Step 2: Decay-in-Storage

o Transfer to Storage: Once a waste container is full, seal it securely.

o Label for Storage: Attach a "Decay-in-Storage" tag to the container. This tag should include:

[e]

Isotope: lodine-123

o

Date the container was sealed ("Date Closed")[6]

[¢]

Estimated Activity

[¢]

Responsible Principal Investigator/Researcher

[e]

Calculated Disposal Date (Date Closed + at least 10 half-lives)

o Store Securely: Place the sealed container in a designated radioactive waste storage area.
This area must be secure, shielded, and approved by your institution's RSO.[1][6]

Step 3: Survey and Final Disposal

o Wait for Decay: Do not disturb the waste until after the calculated disposal date has passed.

+ Monitor the Waste: After the minimum decay period, survey the container to ensure its
radioactivity has decayed to background levels.

o Use a suitable radiation survey meter (e.g., a GM meter with a pancake probe) to check
the external surface of the container.[4]
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o The reading should be indistinguishable from the normal background radiation level of the
area.

 If Not Decayed: If the container still reads above background, it must be returned to storage,
the date of the survey noted, and re-surveyed at a later time.[6]

» Final Disposal: Once the waste is confirmed to be at background levels, it can be disposed
of.

o Obliterate Labels: Completely deface or remove all radioactive material labels, symbols,
and markings from the container.[6]

o Dispose as Normal Waste: The de-identified waste can now be disposed of as standard
medical or laboratory waste, following institutional guidelines.[1][6]

Step 4: Maintain Accurate Records

Keep a detailed inventory and logbook of all radioactive materials, including records of receipt,
use, and final disposal.[3][4] This documentation is essential for regulatory compliance and
inspections.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
lodohippurate sodium [-123 waste.
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Caption: Workflow for the Decay-in-Storage disposal of lodine-123 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of lodohippurate Sodium [-123: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260339#iodohippurate-sodium-i-123-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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